Cas no 383132-27-2 (4,6-Dimethyl-1H-indole-2-carboxylic acid)
383132-27-2 structure
Product Name:4,6-Dimethyl-1H-indole-2-carboxylic acid
CAS No:383132-27-2
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD02664431
CID:1027527
PubChem ID:3445901
Update Time:2025-04-20
4,6-Dimethyl-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Dimethyl-1H-indole-2-carboxylic acid
- 4,6-dimethylindole-2-carboxylic acid
- AC1MQ4IO
- AC1Q2I8Y
- ACMC-209izd
- ANW-28871
- CTK4H9706
- SBB018003
- SureCN1761165
- 4,6-Dimethyl-1H-indole-2-carboxylic acid, AldrichCPR
- A873872
- HRHYVQGVACIBPS-UHFFFAOYSA-N
- NCGC00328922-01
- D86678
- AB01322636-02
- BBL022255
- 4,6-Dimethyl-1H-indole-2-carboxylicacid
- MFCD02664431
- EN300-15109
- 383132-27-2
- LS-04746
- SY042871
- DTXSID40392537
- Z119989638
- SCHEMBL1761165
- STK513748
- AKOS000302456
- AMY7642
- DA-21897
- 1H-Indole-2-carboxylic acid, 4,6-dimethyl-
- ALBB-014938
-
- MDL: MFCD02664431
- Inchi: 1S/C11H11NO2/c1-6-3-7(2)8-5-10(11(13)14)12-9(8)4-6/h3-5,12H,1-2H3,(H,13,14)
- InChI Key: HRHYVQGVACIBPS-UHFFFAOYSA-N
- SMILES: OC(C1=CC2C(C)=CC(C)=CC=2N1)=O
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 53.1Ų
Experimental Properties
- PSA: 53.09
4,6-Dimethyl-1H-indole-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 060833-1g |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 95% | 1g |
£49.00 | 2022-03-01 | |
| Chemenu | CM147006-5g |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 95% | 5g |
$533 | 2021-08-05 | |
| Apollo Scientific | OR952086-250mg |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 98% | 250mg |
£44.00 | 2025-02-21 | |
| Apollo Scientific | OR952086-1g |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 98% | 1g |
£66.00 | 2025-02-21 | |
| Chemenu | CM147006-5g |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 95% | 5g |
$533 | 2022-09-01 | |
| abcr | AB316048-1 g |
4,6-Dimethyl-1H-indole-2-carboxylic acid; 95% |
383132-27-2 | 1g |
€110.00 | 2023-04-26 | ||
| abcr | AB316048-5 g |
4,6-Dimethyl-1H-indole-2-carboxylic acid; 95% |
383132-27-2 | 5g |
€310.60 | 2023-04-26 | ||
| abcr | AB316048-10 g |
4,6-Dimethyl-1H-indole-2-carboxylic acid; 95% |
383132-27-2 | 10g |
€518.00 | 2023-04-26 | ||
| Matrix Scientific | 034341-500mg |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 500mg |
$246.00 | 2023-09-09 | ||
| Matrix Scientific | 034341-1g |
4,6-Dimethyl-1H-indole-2-carboxylic acid |
383132-27-2 | 1g |
$378.00 | 2023-09-09 |
4,6-Dimethyl-1H-indole-2-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
383132-27-2 (4,6-Dimethyl-1H-indole-2-carboxylic acid) Related Products
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